molecular formula C12H18O3 B8790087 1,3,5-Trimethoxy-2-propylbenzene CAS No. 2215-97-6

1,3,5-Trimethoxy-2-propylbenzene

Cat. No.: B8790087
CAS No.: 2215-97-6
M. Wt: 210.27 g/mol
InChI Key: TXNCNQDEXNPPPB-UHFFFAOYSA-N
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Description

1,3,5-Trimethoxy-2-propylbenzene is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

2215-97-6

Molecular Formula

C12H18O3

Molecular Weight

210.27 g/mol

IUPAC Name

1,3,5-trimethoxy-2-propylbenzene

InChI

InChI=1S/C12H18O3/c1-5-6-10-11(14-3)7-9(13-2)8-12(10)15-4/h7-8H,5-6H2,1-4H3

InChI Key

TXNCNQDEXNPPPB-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C=C(C=C1OC)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the stirred solution of 1,3,5-trimethoxybenzene (10.0 g, 59.4 mmol) in 150 mL of dry THF at 0° C. in nitrogen atmosphere was added 23.7 mL (59.3 mmol) of 2.5 M n-BuLi in hexane dropwise via syringe. The resulting solution was stirred at room temperature for 4 hr. The mixture was cooled to -20° C. and 1-iodopropane (6.09 mL, 62.5 mmol) was added dropwise via syringe in 10 min. After being stirred at room temperature for 14 hr and refluxed for 4 hr, the mixture was quenched with 200 mL of water, concentrated in vacuo to remove THF and extracted with ether. The organic layer was washed with water, dried (MgSO4) and concentrated. The crude product was washed with hexane to give 11.07 g of the title compound: mp 48.5-49.5° C.; 1H NMR (CDCl3): 6.13 (2 H, s), 3.80 (3 H, s), 3.79 (6 H, s), 2.52 (2 h, m), 1.44 (2 H, sex, J=7.5 Hz), 0.91 (3 H, t, J=7.5 Hz).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
23.7 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
6.09 mL
Type
reactant
Reaction Step Two

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